Cas no 2229259-10-1 ({4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine)

• Product Name: {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine
• CAS No: 2229259-10-1
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6403347
• PubChem ID: 165723029
• Update Time: 2025-10-07

{4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine
• 2229259-10-1
• EN300-1964281
• {[4-methoxy-3-(trifluoromethyl)phenyl]methyl}hydrazine

• Inchi： 1S/C9H11F3N2O/c1-15-8-3-2-6(5-14-13)4-7(8)9(10,11)12/h2-4,14H,5,13H2,1H3
• InChI Key： FIBHIBZUDMGZEO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CNN)=C1)OC)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Additional information on {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine

Professional Introduction to {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 2229259-10-1)

{4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229259-10-1, features a unique structural framework that combines a phenyl ring substituted with both a methoxy group and a trifluoromethyl group, along with a hydrazine moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine is particularly intriguing due to its potential applications in the development of novel therapeutic agents. The methoxy group enhances lipophilicity, while the trifluoromethyl group introduces electronic and steric effects that can modulate biological activity. These features are often exploited in drug design to improve binding affinity and metabolic stability. Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer and inflammatory diseases.

In the realm of medicinal chemistry, hydrazine derivatives have long been recognized for their pharmacological significance. The hydrazine moiety in {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine serves as a versatile handle for further functionalization, enabling the construction of complex molecular architectures. Researchers have leveraged this compound to develop inhibitors of enzymes involved in metabolic pathways relevant to diabetes and obesity. For instance, derivatives of this compound have shown promise in modulating the activity of glycogen synthase kinase-3 (GSK-3), a key enzyme implicated in neurodegenerative disorders.

Moreover, the trifluoromethyl group is a well-documented pharmacophore that enhances the bioavailability and binding affinity of drug candidates. Its electron-withdrawing nature stabilizes adjacent positive charges and improves interactions with biological targets. In the context of {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine, this group contributes to the compound's potential as an anti-inflammatory agent by influencing its interactions with cyclooxygenase (COX) enzymes. Preliminary computational studies suggest that modifications around this scaffold could yield potent COX-2 inhibitors with improved selectivity over COX-1.

The methoxy group, on the other hand, influences the electronic distribution across the phenyl ring, affecting its reactivity and solubility profile. This characteristic has been exploited in designing prodrugs that undergo metabolic activation to release active pharmaceutical ingredients (APIs). For example, {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine has been explored as a precursor in the synthesis of prodrug formulations intended for targeted delivery systems. Such systems aim to enhance therapeutic efficacy while minimizing side effects by delivering drugs directly to sites of action.

Recent advancements in synthetic methodologies have further expanded the applications of {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled efficient construction of complex heterocycles containing this moiety. These reactions have been instrumental in generating libraries of compounds for high-throughput screening (HTS), facilitating the discovery of novel lead structures with therapeutic potential.

The hydrazine functionality also lends itself to redox chemistry, making {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine a candidate for developing redox-active drugs that can respond to physiological oxidative stress. Such compounds are particularly relevant in treating conditions like neurodegenerative diseases and cancer, where oxidative damage plays a significant role. Researchers are exploring its incorporation into molecular probes for imaging oxidative stress in cells and tissues, which could provide valuable insights into disease mechanisms.

In conclusion, {4-methoxy-3-(trifluoromethyl)phenylmethyl}hydrazine represents a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features—combining a methoxy group, a trifluoromethyl group, and a hydrazine moiety—make it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new synthetic strategies and pharmacological applications for this compound, underscoring its importance in modern medicinal chemistry.